BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling N-Nitrosobutylamine

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: N-Nitrosobutylamine

Cat. No.: B15468366

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of N-Nitrosobutylamine (NDBA). Adherence to these procedures is essential to
mitigate the significant health risks associated with this compound.

Hazard Identification and Immediate Precautions

N-Nitrosobutylamine is a pale yellow, oily liquid that is classified as a probable human
carcinogen.[1] It is harmful if swallowed and is suspected of causing cancer.[2] The compound
is light-sensitive, particularly to UV light, and may be incompatible with strong oxidizing agents,
combustible materials, and strong acids or bases.[3][4] Upon heating to decomposition, it emits
toxic fumes of nitrogen oxides.[3][4]

Immediate Actions:
o Establish a designated and clearly marked area for handling N-Nitrosobutylamine.[1]
o Ensure adequate ventilation, such as working within a certified chemical fume hood.[2]

» Prohibit eating, drinking, and smoking in the designated handling area.[5][6]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is mandatory for all personnel handling N-Nitrosobutylamine. The

following table outlines the required PPE.

Specifications and Best

Body Part Required PPE .
Practices
Inspect gloves for any signs of
o degradation or puncture before
Double-gloving is
Hands use. Use proper glove removal

recommended.

technique to avoid skin

contact.[4]

Chemical-resistant gloves

(e.g., Butyl rubber or

Consult the glove

manufacturer's compatibility

SilverShield). chart for N-Nitrosobutylamine.
Safety goggles with side Must conform to EN 166 (EU)
Eyes/Face ) )
shields or a face shield. or NIOSH (US) standards.[2]
Wear fire/flame-resistant and
impervious clothing.[2]
Bod Laboratory coat (back-closure Contaminated clothing should
ody

gown recommended).

be removed immediately and
decontaminated or disposed of

as hazardous waste.[5]

Respiratory

NIOSH-approved respirator.

Required if there is a risk of
inhalation or if handling outside
of a fume hood.[1] A full-face
respirator may be necessary if

exposure limits are exceeded.

[2]

Operational Plan for Handling

Preparation and Handling:

o Pre-Handling: Before any procedure, review the Safety Data Sheet (SDS) for N-

Nitrosobutylamine. Ensure all necessary PPE is available and in good condition.
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» Weighing and Aliquoting: Conduct all weighing and preparation of solutions within a certified
chemical fume hood or a Class I, Type B biological safety hood.[5]

o Containment: Use secondary containment for all containers of N-Nitrosobutylamine to
prevent spills.

» Post-Handling: Thoroughly wash hands and forearms after handling, even if gloves were
worn.[5] Decontaminate all work surfaces with an appropriate cleaning agent.

Spill Response Plan

In the event of a spill, immediate and decisive action is required to minimize exposure and
environmental contamination.

Workflow for N-Nitrosobutylamine Spill Response:
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Workflow for N-Nitrosobutylamine Spill Response.
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Spill Cleanup Steps:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]
e Secure Area: Control access to the area to prevent further exposure.[5]

o Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.[5]

e Personal Protection: Don the appropriate PPE as outlined in the table above before
attempting cleanup.

o Containment: Absorb the spilled liquid with an inert material such as vermiculite, dry sand, or
earth.[5]

o Collection: Carefully collect the absorbed material and place it into a sealed, labeled
container for hazardous waste.[5]

» Decontamination: Ventilate the area and wash the spill site after the cleanup is complete.[5]

e Disposal: Dispose of the sealed container and any contaminated PPE as hazardous waste in
accordance with local, state, and federal regulations.[5]

Disposal Plan

All waste containing N-Nitrosobutylamine must be treated as hazardous waste.

Waste Categories and Disposal Procedures:
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Waste Type

Disposal Procedure

Unused or Expired N-Nitrosobutylamine

Dispose of through a licensed chemical
destruction facility.[2] Do not discharge to sewer

systems.[2]

Contaminated Labware (e.g., glassware, pipette

tips)

Triple rinse with a suitable solvent. The rinsate
must be collected and disposed of as hazardous
waste. The rinsed labware can then be washed.
Alternatively, dispose of directly as hazardous

waste.

Contaminated PPE (e.g., gloves, lab coats)

Place in a sealed, labeled hazardous waste
container for disposal. Do not launder

contaminated clothing at home.[5]

Spill Cleanup Materials

All materials used for spill cleanup must be
placed in a sealed, labeled hazardous waste

container and disposed of accordingly.

When N-Nitrosobutylamine is discarded, it is designated with the EPA waste number U172.[7]

All waste disposal must adhere to local, state, and federal regulations.[7]

Physical and Chemical Properties

The following table summarizes key quantitative data for N-Nitrosobutylamine.

Property

Value

Molecular Formula

CsH1sN20

Molecular Weight 158.24 g/mol [4]

Appearance Pale yellow, oily liquid[3][4]

Boiling Point 116°C at 14 mmHg

Specific Gravity 0.9009

RCRA Waste Number U172[4]
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Note: Occupational exposure limits for N-Nitrosobutylamine have not been established by
OSHA, NIOSH, or ACGIH.[1] However, as a probable human carcinogen, all exposures should
be minimized to the lowest possible level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. nj.gov [nj.gov]

. chemicalbook.com [chemicalbook.com]

. N-Nitrosodibutylamine | 924-16-3 [chemicalbook.com]

. N-Nitrosodibutylamine | CBH18N20O | CID 13542 - PubChem [pubchem.ncbi.nlm.nih.gov]
. nj.gov [nj.gov]

. chemos.de [chemos.de]

°
~ » &) EaN w N -

. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
N-Nitrosobutylamine]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-n-nitrosobutylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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